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Compound of Interest

Compound Name: Cho-es-Lys

Cat. No.: B15548167 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

laboratory materials is paramount to ensuring both personal safety and experimental integrity.

The term "Cho-es-Lys" can refer to two distinct laboratory products: a chemical compound and

a cell line. This guide provides comprehensive safety and logistical information for both.

Part 1: Personal Protective Equipment for the
Chemical Compound
The chemical "Cho-es-Lys" is identified as L-lysine, 6-[[[(3β)-cholest-5-en-3-

yloxy]carbonyl]oxy]hexyl ester, 2,2,2-trifluoroacetate (CAS No. 1356250-80-0). While a specific

Safety Data Sheet (SDS) for this compound is not readily available, a conservative approach to

safety involves assessing the hazards of its components: a cholesterol-lysine derivative and a

trifluoroacetate (TFA) salt. TFA salts can be corrosive and irritating, particularly to the

respiratory system.

Recommended Personal Protective Equipment (PPE)
A summary of the recommended PPE for handling the "Cho-es-Lys" chemical is provided in

the table below.
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PPE Category Item Specifications & Use

Eye and Face Protection Safety Goggles

Chemical splash goggles are

mandatory to protect against

potential splashes.

Face Shield

Recommended when handling

larger quantities or when there

is a significant risk of

splashing.

Hand Protection Nitrile Gloves

Minimum requirement for

handling. Should be changed

immediately if contaminated.

Body Protection Laboratory Coat

A standard lab coat must be

worn to protect skin and

clothing.

Closed-toe Shoes

Essential for preventing

injuries from spills or dropped

items.

Respiratory Protection Fume Hood

All handling of the solid

compound and preparation of

solutions should be conducted

in a certified chemical fume

hood to avoid inhalation of any

dust or aerosols.

Operational Plan: Handling and Disposal
Handling:

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.

Weighing and Aliquoting: Conduct all weighing and aliquoting of the solid compound within a

chemical fume hood to minimize inhalation risk.
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Solution Preparation: When dissolving the compound, add the solid to the solvent slowly.

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Avoid direct

contact with the skin, eyes, and clothing.

Disposal:

Waste Collection: Dispose of all waste materials, including empty containers, contaminated

gloves, and pipette tips, in a designated hazardous waste container.

Labeling: Clearly label the hazardous waste container with the contents.

Institutional Guidelines: Follow all local, state, and federal regulations for the disposal of

chemical waste.

Part 2: Personal Protective Equipment for CHO-ES
Cells
CHO-ES (Chinese Hamster Ovary - Expression Systems) cells are a commonly used

mammalian cell line for recombinant protein expression. The biosafety level for these cells

depends on their specific use.

Biosafety Level 1 (BSL-1): Standard CHO-ES cells are generally handled at BSL-1.[1][2]

Biosafety Level 2 (BSL-2): If the cells are modified to contain viral vectors (e.g., adenovirus),

they must be handled at BSL-2.[3]

Recommended Personal Protective Equipment (PPE)
The following table outlines the PPE requirements for handling CHO-ES cells at both BSL-1

and BSL-2.
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PPE Category BSL-1 Requirements
BSL-2 Additional
Requirements

Eye and Face Protection Safety Glasses
Required, with a face shield if

there is a risk of splashes.

Hand Protection Nitrile Gloves Required.

Body Protection Laboratory Coat Required.

Respiratory Protection Not generally required.

A certified biological safety

cabinet (BSC) is required for

all manipulations that may

generate aerosols.

Operational Plan: Handling and Disposal
Handling (Aseptic Technique):

Sterile Workspace: All cell culture work must be performed in a certified biological safety

cabinet (BSC) to maintain sterility and prevent contamination.

Personal Hygiene: Wash hands thoroughly before and after handling cell cultures.

Sterile Reagents and Equipment: Use only sterile media, reagents, and equipment.

No Mouth Pipetting: Mouth pipetting is strictly prohibited.

Experimental Workflow for Thawing and Culturing CHO-ES Cells
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Thawing Protocol

Culturing Protocol

Retrieve vial from
liquid nitrogen storage

Thaw quickly in a 37°C
water bath

Transfer cells to a sterile
centrifuge tube with pre-warmed media

Centrifuge at low speed
to pellet cells

Resuspend cell pellet
in fresh culture media

Transfer cell suspension
to a culture flask

Initiate Culture

Incubate at 37°C
with 5% CO2

Monitor cell growth
and confluency

Subculture cells as needed

Click to download full resolution via product page

Caption: Workflow for thawing and culturing CHO-ES cells.
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Disposal Plan:

Liquid Waste:

Decontamination: Aspirate cell culture media into a flask containing a suitable disinfectant,

such as 10% bleach, to a final concentration recommended by your institution's safety

guidelines.[4]

Contact Time: Allow for a sufficient contact time (e.g., 30 minutes) to ensure complete

inactivation of any biological material.[5]

Drain Disposal: After decontamination, the liquid waste can typically be disposed of down the

drain with copious amounts of water, in accordance with institutional policies.[6]

Solid Waste:

Collection: All solid waste that has come into contact with the cells (e.g., flasks, pipette tips,

gloves) must be collected in a biohazard bag.

Autoclaving: The biohazard bag must be securely closed and decontaminated, typically by

autoclaving, following your institution's biosafety procedures.

Final Disposal: After autoclaving, the decontaminated waste can be disposed of in the

regular trash.

Logical Relationship for CHO-ES Cell Waste Disposal
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CHO-ES Cell Waste
(Liquid and Solid)

Liquid Waste
(e.g., media)

Solid Waste
(e.g., flasks, gloves)

Decontaminate with
10% Bleach

Collect in
Biohazard Bag

Dispose down Drain
with Water Autoclave

Dispose in
Regular Trash
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Caption: Disposal workflow for CHO-ES cell waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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